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Compound of Interest

Compound Name: Tetrabromobisphenol A-13C12

Cat. No.: B6594769

An In-depth Technical Guide on Tetrabromobisphenol A-13C12

This guide provides essential technical data for researchers, scientists, and drug development
professionals working with the isotopically labeled compound Tetrabromobisphenol A-13C12.
The information is presented in a clear, structured format to facilitate easy reference and
integration into experimental workflows.

Core Compound Data

Tetrabromobisphenol A-13C12 is the 13C isotopically labeled form of Tetrabromobisphenol A
(TBBPA), a brominated flame retardant. The incorporation of 13C isotopes makes it a valuable
internal standard for quantitative analysis using methods such as NMR, GC-MS, or LC-MS.[1]

Quantitative Data Summary

The key quantitative identifiers for Tetrabromobisphenol A-13C12 are its CAS number and
molecular weight.

Parameter Value
CAS Number 1352876-39-1[1][2][3]
Molecular Weight 555.78 g/mol [1][2]
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Note: Minor variations in the reported molecular weight (555.8 g/mol ) may be observed
depending on the source.[3][4]

Experimental Protocols

Detailed experimental protocols for the use of Tetrabromobisphenol A-13C12 as an internal
standard are contingent on the specific analytical method and matrix being investigated.
Generally, a known concentration of the 13C-labeled standard is spiked into the sample prior to
extraction and analysis. The ratio of the signal from the native analyte to the signal from the
isotopically labeled internal standard is then used to quantify the amount of the native analyte
in the sample, correcting for variations in extraction efficiency and instrument response.

Visualized Logical Relationship

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental identifiers.
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Caption: Logical relationship of Tetrabromobisphenol A-13C12.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. medchemexpress.com [medchemexpress.com]

2. 3,3',5,5'-Tetrabromobisphenol A 13C12 (ring 13C12) [Igcstandards.com]
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Cambridge Isotope Laboratories, CLM-4694-T-1.2 [isotope.com]

 To cite this document: BenchChem. [Tetrabromobisphenol A-13C12 CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6594769#tetrabromobisphenol-a-13c12-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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